Cas no 474625-93-9 (1-(4-bromobenzenesulfonyl)piperidine-2-carboxylic acid)

• Product Name: 1-(4-bromobenzenesulfonyl)piperidine-2-carboxylic acid
• CAS No: 474625-93-9
• MF: C₁₂H₁₄BrNO₄S
• MW: 348.212861537933
• CID: 3057277
• PubChem ID: 2770158
• Update Time: 2025-11-02

1-(4-bromobenzenesulfonyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-((4-Bromophenyl)sulfonyl)piperidine-2-carboxylic acid
• STL503622
• 1-[(4-bromophenyl)sulfonyl]-2-piperidinecarboxylic acid
• 1-(4-bromophenyl)sulfonylpiperidine-2-carboxylic Acid
• F0774-0004
• AKOS000122418
• SR-01000254442-1
• 1-((4-bromophenyl)sulfonyl)piperidine-2-carboxylicacid
• G35022
• 474625-93-9
• SR-01000254442
• AF-399/13200004
• Cambridge id 7205846
• MFCD01925606
• Z45547083
• 1-[(4-bromophenyl)sulfonyl]piperidine-2-carboxylic acid
• AKOS016039036
• Oprea1_407158
• CHEMBL5305976
• 1-[(4-bromobenzene)sulfonyl]piperidine-2-carboxylic acid
• EN300-07151
• 1-(4-bromobenzenesulfonyl)piperidine-2-carboxylic acid

• MDL： MFCD01925606
• Inchi： 1S/C12H14BrNO4S/c13-9-4-6-10(7-5-9)19(17,18)14-8-2-1-3-11(14)12(15)16/h4-7,11H,1-3,8H2,(H,15,16)
• InChI Key： BFYXCFKAZNUOEO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(N1CCCCC1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 346.98269Da
• Monoisotopic Mass: 346.98269Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 133-135 °C
• Boiling Point: 506.8±60.0 °C at 760 mmHg
• Flash Point: 260.3±32.9 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

1-(4-bromobenzenesulfonyl)piperidine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-bromobenzenesulfonyl)piperidine-2-carboxylic acid

Comprehensive Guide to 1-(4-bromobenzenesulfonyl)piperidine-2-carboxylic acid (CAS No. 474625-93-9)

1-(4-bromobenzenesulfonyl)piperidine-2-carboxylic acid (CAS No. 474625-93-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique sulfonyl and carboxylic acid functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its applications due to its potential in drug discovery and material science.

The molecular structure of 1-(4-bromobenzenesulfonyl)piperidine-2-carboxylic acid features a piperidine ring, which is a common motif in many pharmaceuticals. The presence of the 4-bromobenzenesulfonyl group enhances its reactivity, making it a valuable building block for more complex chemical entities. Its CAS number 474625-93-9 ensures precise identification in chemical databases, facilitating research and regulatory compliance.

One of the key applications of 1-(4-bromobenzenesulfonyl)piperidine-2-carboxylic acid is in the development of novel therapeutic agents. The compound's ability to act as a sulfonamide precursor is particularly noteworthy, as sulfonamides are widely used in antibiotics and other medications. Recent studies have explored its role in targeting specific enzymes, which aligns with the growing trend of precision medicine and personalized therapeutics.

In addition to its pharmaceutical applications, 1-(4-bromobenzenesulfonyl)piperidine-2-carboxylic acid is also utilized in material science. Its robust chemical structure makes it suitable for creating advanced polymers and coatings. Researchers are investigating its potential in sustainable materials, a hot topic in the era of environmental consciousness and green chemistry.

The synthesis of 1-(4-bromobenzenesulfonyl)piperidine-2-carboxylic acid involves multi-step organic reactions, often starting from commercially available piperidine-2-carboxylic acid. Optimizing these synthetic routes is a focus area for chemists, as it impacts the compound's yield, purity, and cost-effectiveness. Innovations in catalysis and green solvents are being explored to enhance the sustainability of its production.

From a market perspective, the demand for 1-(4-bromobenzenesulfonyl)piperidine-2-carboxylic acid is expected to rise, driven by its expanding applications in drug development and material science. Suppliers and manufacturers are keen on ensuring a steady supply chain, while researchers continue to uncover new uses for this compound. Its CAS No. 474625-93-9 remains a critical identifier in procurement and regulatory documentation.

For those working with 1-(4-bromobenzenesulfonyl)piperidine-2-carboxylic acid, safety and handling protocols are paramount. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. This includes the use of personal protective equipment (PPE) and adherence to guidelines for chemical storage and disposal.

In summary, 1-(4-bromobenzenesulfonyl)piperidine-2-carboxylic acid (CAS No. 474625-93-9) is a compound of significant scientific and industrial interest. Its unique chemical properties and broad applicability make it a valuable asset in modern chemistry. As research progresses, its role in advancing pharmaceuticals, materials, and sustainable technologies is likely to expand further.